Cas no 2034382-53-9 (2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide)

• Product Name: 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide
• CAS No: 2034382-53-9
• MF: C₂₀H₃₀N₂OS
• MW: 346.530004024506
• CID: 5552033
• Update Time: 2025-05-20

2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide

• Inchi： 1S/C20H30N2OS/c1-16-3-2-4-18(13-16)14-20(23)21-15-17-5-9-22(10-6-17)19-7-11-24-12-8-19/h2-4,13,17,19H,5-12,14-15H2,1H3,(H,21,23)
• InChI Key： HZOPWVXJASCIGO-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2CCSCC2)CC1)(=O)CC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide

Introduction to 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide (CAS No. 2034382-53-9)

2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide, identified by its CAS number 2034382-53-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a phenyl ring, a piperidine moiety, and a thiazole substituent, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The chemical structure of this compound can be broken down into several key components. The presence of the 3-methylphenyl group contributes to its aromaticity and may influence its interactions with biological targets. The central piperidine ring is a common scaffold in many pharmacologically active molecules, known for its ability to modulate various biological pathways. Additionally, the thian-4-yl substituent introduces a sulfur-containing heterocycle, which is often associated with enhanced binding affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine and thiazole moieties due to their demonstrated efficacy in various therapeutic areas. For instance, derivatives of piperidine have been explored for their potential in treating neurological disorders, while thiazole compounds have shown promise in anti-inflammatory and antimicrobial applications. The combination of these structural elements in 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide suggests that it may exhibit multiple biological activities simultaneously.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of understanding the molecular interactions between such compounds and their biological targets. Computational methods, including molecular docking and dynamic simulations, have been employed to predict how 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide might bind to proteins and other biomolecules. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more potent analogs.

The synthesis of this compound involves several sophisticated steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, are often employed to construct the complex framework efficiently. The success of these synthetic endeavors is crucial for advancing the compound towards preclinical and clinical evaluations.

In addition to its structural complexity, 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide has been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary data suggest that this molecule may exhibit favorable pharmacokinetic profiles, which could enhance its bioavailability and therapeutic efficacy.

The potential applications of this compound are broad and span multiple therapeutic areas. Researchers are particularly interested in exploring its effects on enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. By targeting these critical pathways, 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide could offer new treatment options for patients suffering from these conditions.

Ongoing research efforts are focused on refining the synthetic routes to improve scalability and cost-effectiveness. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of laboratory findings into clinical trials. These partnerships leverage expertise across chemistry, biology, and medicine to ensure a comprehensive approach to drug development.

The regulatory landscape also plays a significant role in the progression of such compounds towards market approval. Compliance with guidelines set by agencies like the FDA and EMA is essential for ensuring safety and efficacy before widespread use. Manufacturers must navigate complex regulatory pathways, including preclinical testing and clinical trials, to demonstrate the benefits of new drugs.

In conclusion, 2-(3-methylphenyl)-N-[[1-(thian-4-yl)piperidin-4-yll)methyl]acetamide (CAS No. 2034382 -53 -9) represents a promising area of research with significant potential in pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound could contribute valuable insights into treating various human diseases.